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Abstract
The discovery of Quina lithic technology, particularly the recent unearthing of a complete Quina

assemblage at the Longtan site in Southwest China, has profoundly reshaped our

understanding of Middle Paleolithic hominin behavior and technological capabilities.

Traditionally associated with Neanderthals in Western Europe, the presence of this

sophisticated tool-making tradition in East Asia, dated to approximately 50,000 to 60,000 years

ago, challenges long-held theories of technological stagnation in the region.[1][2][3][4][5][6][7]

[8] This guide provides an in-depth technical overview of the historical significance of the Quina

discovery, a detailed analysis of the lithic technology, and a summary of the experimental

protocols used to understand the function of these remarkable tools. Quantitative data from key

sites are presented, and complex processes are visualized through logical and workflow

diagrams to facilitate a comprehensive understanding for researchers in archaeology and

related scientific fields.

Introduction: The Significance of the Quina
Discovery
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The Middle Paleolithic (circa 300,000 to 40,000 years ago) was a critical period in human

evolution, witnessing the emergence and diversification of various hominin groups, including

Neanderthals and Denisovans.[1] For decades, the archaeological record of East Asia during

this period was considered to be characterized by relatively simple and largely unchanged core

and flake technologies.[1] The discovery of the Quina technological system at Longtan, China,

represents a significant paradigm shift, demonstrating a level of technological sophistication

previously unattributed to this region during the Middle Paleolithic.[1][2][3][4][5][6][7][8]

The Quina Mousterian, first identified at the La Quina site in France, is a distinct lithic industry

characterized by the production of thick, robust flakes that were subsequently shaped into

specific tool types, most notably the "Quina scraper."[4][9] These tools are distinguished by a

specific type of retouch, known as "scaled" or "stepped" retouch, which created a durable and

resharpenable working edge.[9] The presence of a complete Quina system in China,

contemporary with its European counterparts, raises fundamental questions about hominin

dispersals, cultural transmission, and independent innovation.[5][8]

This discovery fuels a critical debate regarding the identity of the toolmakers. While Quina

technology in Europe is strongly associated with Neanderthals, no Neanderthal remains have

been found in East Asia.[8] This opens the possibility that other hominins, such as Denisovans

or even early Homo sapiens, may have independently developed or adopted this technology.[1]

[2][4][6]

Quantitative Analysis of Quina Assemblages
A defining characteristic of Quina assemblages is the high frequency of specific tool types,

particularly transverse scrapers. The table below summarizes the lithic assemblage from the

Longtan site, providing a quantitative snapshot of this recently discovered and highly significant

site.
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Artifact Category Total Count
Percentage of Total

Assemblage
Notes

Total Stone Artifacts 3,487 100%
Excavated in 2019

and 2020.[3][6]

Quina Scrapers 53 1.52%

Thick, asymmetrical

flakes with scaled,

stepped retouch.[3][4]

[6]

Quina Cores 14 0.40%

Cores specifically

prepared for the

production of Quina

flakes.[4][6]

Other Tools - -

Includes various other

scraper types,

denticulates, and

notches.

Debitage (Flakes,

etc.)
- -

Byproducts of tool

production.

Table 1: Lithic Assemblage from the Longtan Site, Southwest China.

The Quina Chaîne Opératoire: A Technical Workflow
The production of Quina tools followed a structured operational sequence, or chaîne

opératoire, from raw material procurement to the final discard of the tool. This process

demonstrates a high level of planning and technical skill.
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Figure 1: The Quina Scraper Chaîne Opératoire
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Figure 1: The Quina Scraper Chaîne Opératoire

Experimental Protocols: Use-Wear Analysis of
Quina Scrapers
To determine the function of Quina scrapers, archaeologists employ use-wear analysis, a

method that examines the microscopic traces of wear on a tool's surface. This analysis is

grounded in experimental archaeology, where modern replicas of ancient tools are used in

controlled settings to create a comparative collection of wear patterns.

Methodological Workflow
The workflow for a typical use-wear analysis of Quina scrapers involves several key stages,

from artifact selection to the final interpretation of function.
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Figure 2: Workflow for Use-Wear Analysis of Quina Scrapers
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Figure 2: Workflow for Use-Wear Analysis of Quina Scrapers
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Key Experimental Variables
Lithic Raw Material: The type of stone used for the replica tools should match the

archaeological artifacts as closely as possible.

Worked Materials: A range of materials likely processed by Middle Paleolithic hominins are

used, including fresh and dry animal hides, bone, antler, and various types of wood.[4][5][10]

Tool Motion and Duration: The replicas are used in different ways (e.g., scraping, cutting,

whittling) for varying lengths of time to observe the development of use-wear.

Microscopy: Both stereomicroscopes (low-power) and metallurgical microscopes with

reflected light (high-power) are used to document the resulting wear patterns.[11]

The Theoretical Debate: Explaining the Presence of
Quina Technology in East Asia
The discovery of Quina tools at Longtan has ignited a debate about its origins in East Asia.

There are two primary competing hypotheses, with a third possibility also under consideration.
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Figure 3: Hypotheses for the Origin of Quina Technology in East Asia
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Figure 3: Hypotheses for the Origin of Quina Technology in East Asia

Conclusion and Future Directions
The discovery of Quina technology in China has opened a new and exciting chapter in the

study of Middle Paleolithic archaeology. It underscores the complexity of hominin behavior and

technological evolution across the Old World and challenges us to reconsider long-standing

narratives of regional development. Future research will undoubtedly focus on several key

areas:

Further Excavations: The search for more sites with Quina assemblages in East Asia is

crucial to understanding the geographic extent and chronology of this technology in the

region.

Hominin Remains: The discovery of hominin fossils in association with Quina tools in China

would be a monumental breakthrough, potentially identifying the makers of these

sophisticated implements.
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Refined Chronologies: More precise dating of Quina sites in both Europe and Asia will allow

for a more detailed understanding of the temporal relationship between these geographically

distant occurrences.

Comparative Technological Studies: In-depth comparative analyses of Quina assemblages

from different regions will help to identify subtle differences and similarities in production

techniques, which may shed light on cultural transmission or independent invention.

This ongoing research promises to continue to refine our understanding of the cognitive and

cultural capabilities of our ancient relatives and the intricate story of human evolution.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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